4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 3-methoxy-4-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C20H22O5/c1-4-5-15-6-8-17(19(12-15)22-2)24-10-11-25-18-9-7-16(14-21)13-20(18)23-3/h4,6-9,12-14H,1,5,10-11H2,2-3H3
• InChI Key: ZSORANDOPPKLTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2)C=O)OC
• Molecular Formula: C20H22O5
• Molecular Weight: 342.4 g/mol

Description

4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde, also known as AME, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth, differentiation, and inflammation. For instance, 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For instance, it has been shown to inhibit the growth of cancer cells, such as breast, lung, and colon cancer cells, through the induction of apoptosis (programmed cell death) and cell cycle arrest. 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has also been shown to reduce inflammation in animal models of acute and chronic inflammation, such as carrageenan-induced paw edema and adjuvant-induced arthritis, respectively. Additionally, 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has been shown to have antioxidant and neuroprotective effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has several advantages for lab experiments, such as its relatively low cost, availability, and stability. It can also be easily synthesized and purified using standard techniques. However, 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde also has some limitations, such as its low solubility in water and some organic solvents, which can affect its bioavailability and pharmacokinetics. Additionally, the mechanism of action of 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde is not fully understood, which can make it challenging to design experiments that target specific pathways or molecular targets.

Future Directions

There are several future directions for research on 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde. One potential direction is to further elucidate its mechanism of action and molecular targets, which can help to design more specific and effective therapies. Another direction is to explore its potential applications in agriculture, such as its ability to inhibit plant pathogens and pests. Additionally, 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde can be used as a starting point for the synthesis of other compounds with improved bioactivity and pharmacokinetics. Finally, more studies are needed to evaluate the safety and toxicity of 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde in animal models and humans, which can help to determine its potential as a therapeutic agent.
Conclusion
4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde can lead to the development of novel therapies for various diseases and can contribute to the advancement of science and technology.

Synthesis Methods

4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde can be synthesized through a multi-step process that involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with allyl bromide to form 4-allyl-2-methoxyphenol. The latter compound is then reacted with 2-(2-chloroethoxy)ethanol in the presence of a base to produce 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde. The overall yield of this process is around 50%, and the purity of the final product can be improved through various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde has been shown to have various applications in scientific research. For instance, it has been used as a precursor for the synthesis of other compounds that exhibit biological activity, such as anti-inflammatory and anti-cancer agents. 4-[2-(4-allyl-2-methoxyphenoxy)ethoxy]-3-methoxybenzaldehyde itself has also been studied for its potential therapeutic effects, such as its ability to inhibit the growth of cancer cells and to reduce inflammation in animal models.